Cas no 1261776-08-2 (5-Chloro-2-(difluoromethoxy)benzonitrile)

• Product Name: 5-Chloro-2-(difluoromethoxy)benzonitrile
• CAS No: 1261776-08-2
• MF: C₈H₄ClF₂NO
• MW: 203.573267936707
• CID: 4989358
• Update Time: 2025-10-29

5-Chloro-2-(difluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(difluoromethoxy)benzonitrile
• 5-Chloro-2-(difluoromethoxy)benzonitrile

• Inchi： 1S/C8H4ClF2NO/c9-6-1-2-7(13-8(10)11)5(3-6)4-12/h1-3,8H
• InChI Key： AUGTWCJVDKQPQS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#N)C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 3.2
• Topological Polar Surface Area: 33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-Chloro-2-(difluoromethoxy)benzonitrile

Introduction to 5-Chloro-2-(difluoromethoxy)benzonitrile (CAS No. 1261776-08-2)

5-Chloro-2-(difluoromethoxy)benzonitrile (CAS No. 1261776-08-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, featuring a chloro and difluoromethoxy substituent on a benzonitrile backbone, exhibits distinct chemical reactivity that makes it a valuable intermediate in synthetic chemistry. Its molecular structure not only contributes to its utility in drug discovery but also opens up avenues for exploring novel chemical interactions and mechanisms.

The benzonitrile core of this molecule is well-known for its versatility in medicinal chemistry, often serving as a key pharmacophore in the development of bioactive molecules. The presence of a chloro group at the 5-position and a difluoromethoxy group at the 2-position introduces specific electronic and steric effects that can modulate the compound's interactions with biological targets. These modifications are particularly interesting because they can enhance metabolic stability, binding affinity, and overall pharmacological activity.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to improve drug properties such as lipophilicity, solubility, and bioavailability. The difluoromethoxy group in 5-Chloro-2-(difluoromethoxy)benzonitrile (CAS No. 1261776-08-2) is a prime example of how fluorine atoms can be strategically incorporated into molecules to achieve desired pharmacokinetic profiles. This has led to numerous studies exploring the potential of such compounds in treating various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of 5-Chloro-2-(difluoromethoxy)benzonitrile (CAS No. 1261776-08-2) is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel heterocyclic scaffolds and functionalized derivatives that exhibit enhanced biological activity. For instance, studies have shown that derivatives of this compound can interact with enzymes and receptors in ways that suggest potential therapeutic benefits. The chloro group, in particular, is often utilized in cross-coupling reactions, enabling the construction of diverse molecular architectures.

The pharmaceutical industry has been particularly keen on exploring the potential of 5-Chloro-2-(difluoromethoxy)benzonitrile (CAS No. 1261776-08-2) due to its structural features that align well with current drug discovery trends. The combination of electron-withdrawing and electron-donating groups on the benzonitrile ring creates a dynamic chemical environment that can be exploited for designing molecules with tailored properties. This has led to several preclinical studies investigating the compound's efficacy and safety profiles in various disease models.

Moreover, the agrochemical sector has also shown interest in this compound as a precursor for developing novel pesticides and crop protection agents. The unique chemical properties of 5-Chloro-2-(difluoromethoxy)benzonitrile (CAS No. 1261776-08-2) make it suitable for creating compounds that target specific biological pathways in pests while minimizing environmental impact. This aligns with the broader trend toward sustainable agriculture practices and the development of greener chemical solutions.

In academic research, 5-Chloro-2-(difluoromethoxy)benzonitrile (CAS No. 1261776-08-2) has been used as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its reactivity allows chemists to explore various transformations, including nucleophilic aromatic substitution, metal-catalyzed cross-coupling reactions, and oxidative processes. These studies not only contribute to the fundamental understanding of organic chemistry but also provide practical tools for synthesizing other valuable compounds.

The synthesis of 5-Chloro-2-(difluoromethoxy)benzonitrile (CAS No. 1261776-08-2) itself is an intriguing challenge that has prompted innovation in synthetic strategies. Researchers have developed efficient routes to this compound that highlight its importance as a synthetic intermediate. These methods often involve multi-step sequences that showcase the compound's versatility and utility in constructing more complex molecules.

As our understanding of molecular interactions continues to evolve, the role of compounds like 5-Chloro-2-(difluoromethoxy)benzonitrile (CAS No. 1261776-08-2) is likely to expand further. New applications may emerge as researchers uncover additional biological activities and synthetic possibilities associated with this versatile molecule. The ongoing exploration of its properties ensures that it remains a relevant and valuable asset in both academic research and industrial applications.

In conclusion, 5-Chloro-2-(difluoromethoxy)benzonitrile (CAS No. 1261776-08-2) represents a significant advancement in organic chemistry with far-reaching implications for pharmaceuticals and agrochemicals alike. Its unique structure, reactivity, and potential applications make it a cornerstone of modern chemical research, driving innovation across multiple disciplines.